molecular formula C13H14BrClN2OS B1574216 ZLN024 hydrochloride

ZLN024 hydrochloride

Cat. No. B1574216
M. Wt: 361.69
InChI Key:
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Description

ZLN024 Hcl is a novel AMPK allosteric activator;  activated α1β1γ1 and α2β1γ1 by around 2–2.5 fold with an EC50 of about 1–2 uM.  ZLN024 activated AMPK in L6 myotubes and stimulated glucose uptake and fatty acid oxidation without increasing the ADP/ATP ratio. ZLN024 also activated AMPK in primary hepatocytes, decreased fatty acid synthesis and glucose output. Treatment of db/db mice with 15 mg/kg/day ZLN024 improved glucose tolerance;  liver tissue weight, triacylglycerol and the total cholesterol content were decreased. The hepatic transcriptional level of G6Pase, FAS and mtGPAT were reduced.

properties

Molecular Formula

C13H14BrClN2OS

Molecular Weight

361.69

synonyms

ZLN024

Origin of Product

United States

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